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Compound of Interest

Compound Name: 4-tert-Butyl-3,6-dichloropyridazine

Cat. No.: B024430

CAS Number: 22808-29-3

This technical guide provides a comprehensive overview of 4-tert-Butyl-3,6-
dichloropyridazine, a substituted pyridazine derivative. The document is intended for
researchers, scientists, and professionals in the field of drug development and medicinal
chemistry, offering insights into its chemical properties, a plausible synthetic route, and its
potential as a biologically active compound.

Chemical and Physical Properties

4-tert-Butyl-3,6-dichloropyridazine is a halogenated heterocyclic compound. While extensive
experimental data for this specific molecule is not readily available in the public domain, its key
properties can be summarized and estimated based on available data from chemical suppliers
and analogous compounds.
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Property Value Source
Molecular Formula CsH10CI2N2 [1]
Molecular Weight 205.08 g/mol [1]
Colorless to yellow-brown
Appearance o )
liquid or solid
Melting Point Not explicitly reported
Boiling Point Not explicitly reported
Soluble in organic solvents
Solubility such as methanol, ethanol,
and dichloromethane.
Store in a cool, dry, and well-
Storage Conditions ventilated area, away from
incompatible substances.
Synthesis

A specific, detailed experimental protocol for the synthesis of 4-tert-Butyl-3,6-
dichloropyridazine is not explicitly described in the reviewed literature. However, a plausible
and efficient synthetic route can be proposed based on established methods for the synthesis
of substituted 3,6-dichloropyridazines. The general strategy involves the condensation of a
substituted maleic anhydride with a hydrazine source to form the corresponding
dihydroxypyridazine, followed by a chlorination step. A process for the analogous 4-isopropyl-
3,6-dichloropyridazine has been patented, providing a strong basis for this proposed synthesis.

[2]

Proposed Synthetic Pathway

A potential synthetic route to 4-tert-Butyl-3,6-dichloropyridazine is outlined below. This two-
step process starts from tert-butylmaleic anhydride.
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Step 1: Cyclocondensation Step 2: Chlorination
‘ tert-Butylmaleic anhydride ' ‘ Hydrazine hydrate ' (A—tert—Butyl—S,G-dihydroxypyridazine) (Phosphorus oxychloride (POCI3))
Reflux Heat
\ A A\
(4—tert—ButyI—3,6—dihydroxypyridazine) (4-tert-ButyI-3,6—dichIoropyridazine)
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Pre-clinical Investigation Workflow
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Hypothetical Kinase Inhibition Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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